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Compound of Interest

Compound Name: 2,5-Dibromo-3-methoxypyridine

Cat. No.: B1389993

As a Senior Application Scientist, it is my priority to ensure that our partners in research and
development can handle specialized chemical reagents not only effectively but with the highest
degree of safety. This guide provides a comprehensive, step-by-step protocol for the proper
disposal of 2,5-Dibromo-3-methoxypyridine (CAS No. 1142191-57-8), a halogenated pyridine
derivative. Adherence to these procedures is critical for ensuring personnel safety, maintaining
regulatory compliance, and protecting the environment. The causality behind each step is
explained to foster a deep understanding of the required safety measures.

Hazard Assessment and Key Safety Data

2,5-Dibromo-3-methoxypyridine is classified as acutely toxic if swallowed and should be
handled with significant caution. Like many halogenated aromatic compounds, its complete
toxicological profile is not fully available, which necessitates treating it as a hazardous
substance to minimize exposure risks.[1] It is imperative to avoid generating dust and to
prevent contact with skin, eyes, and clothing.[2]
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Parameter Information Source(s)

) 2,5-Dibromo-3-
Chemical Name o
methoxypyridine

CAS Number 1142191-57-8 [3]
Molecular Formula CeHsBr2NO

Molecular Weight 266.92 g/mol

Physical Form Solid

) GHSO06 (Skull and
GHS Pictogram

Crossbones)
Signal Word Danger
Primary Hazard H301: Toxic if swallowed

Causes skin, eye, and
Inferred Hazards respiratory irritation (based on [4115]

analogous compounds)

Waste Category Halogenated Organic Waste [61[7]

Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate risks associated with handling this compound, a combination of robust engineering
controls and appropriate PPE is mandatory. The logic here is to create a hierarchy of
protection, where engineering controls provide the primary barrier and PPE offers the final,
essential layer of defense for the operator.

» Primary Engineering Control: All handling and weighing of 2,5-Dibromo-3-methoxypyridine
solid, as well as the addition of its waste to containers, must be performed within a certified
chemical fume hood.[4][8] This is crucial to prevent the inhalation of fine particulates and
potential vapors.
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o Emergency Preparedness: Ensure that a safety shower and an eyewash station are readily
accessible and unobstructed in the immediate vicinity of the workstation.[4][9]

» Personal Protective Equipment (PPE):

o Hand Protection: Wear chemically resistant gloves. Nitrile or neoprene gloves are
recommended over latex, as they offer better protection against pyridine-based
compounds.[8] Always use the proper glove removal technique to avoid skin contact.[2]

o Eye Protection: Chemical safety goggles or safety glasses with side shields are required
to protect against splashes or airborne particles.[6][8]

o Body Protection: A standard laboratory coat must be worn and kept fully fastened.[8]

o Hygiene: Do not eat, drink, or smoke in the laboratory.[10] Wash hands thoroughly after
handling the chemical, even if gloves were worn.[2]

Step-by-Step Waste Segregation and Collection
Protocol

Proper segregation is the cornerstone of safe chemical waste management. Halogenated
compounds require a distinct disposal pathway, primarily incineration with flue gas scrubbing,
to neutralize the acidic gases (e.g., hydrogen bromide) produced during combustion and to
prevent the formation of toxic dioxins.[1][11] Mixing this waste with non-halogenated streams
can lead to regulatory violations and unsafe disposal reactions.

Step 1: Designate the Waste Stream

o All waste containing 2,5-Dibromo-3-methoxypyridine, including contaminated
consumables (e.g., weigh boats, pipette tips, gloves) and rinsate from cleaning glassware,
must be classified as "Halogenated Organic Waste".[6][7]

Step 2: Select an Appropriate Waste Container

» Use a chemically compatible, leak-proof container made of polyethylene or glass, equipped
with a secure screw-top cap.[6]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.jubilantingrevia.com/uploads/files/233msds_0084GjGhs05Div.3sds2,5-Dibromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH27399&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/293489.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1624.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/293489.pdf
https://www.echemi.com/sds/2-5-dibromo-3-methoxypyridine-pd180824127442.html
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/regulations-guidance-facilities/other-disposal-guidance
https://www.benchchem.com/product/b1389993?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1389993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e The container must be in good condition, free from cracks or residues from previous use.
Step 3: Label the Container Correctly and Comprehensively

o Before any waste is added, affix a "Hazardous Waste" label.[6] This is a hon-negotiable
regulatory requirement.

e The label must include the following information:

o

The words "Hazardous Waste".[6]

o The full chemical name: "2,5-Dibromo-3-methoxypyridine”. Do not use abbreviations or
chemical formulas.[6] If it is a solution, list all components and their approximate
percentages.[6]

o The specific hazards: "Toxic" and "Irritant".[6]

o The "Accumulation Start Date", which is the date the first drop of waste is added to the
container.[6]

o The name and contact information of the responsible Principal Investigator or laboratory
manager.[6]

Step 4: Accumulate Waste Safely

» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA),
which must be at or near the point of generation and under the control of laboratory
personnel.[6]

e The container must remain closed at all times except when actively adding waste.[6]

 Itis best practice to place the waste container in secondary containment (e.g., a larger,
chemically resistant bin or tray) to contain any potential leaks or spills.[6]

Protocol for Managing Spills and Decontamination

In the event of an accidental release, a swift and correct response is critical to prevent
exposure and environmental contamination.
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Small Spill (Solid) Cleanup:

Ensure the area is well-ventilated, preferably within a fume hood.

Wearing the full PPE detailed in Section 2, gently cover the spill with an inert absorbent
material such as sand, vermiculite, or a commercial chemical absorbent.[6]

Carefully sweep or scoop the mixture into a suitable, sealable container for disposal.[9]

Label the container as "Spill Debris containing 2,5-Dibromo-3-methoxypyridine" and
manage it as halogenated hazardous waste.

Clean the spill area with a suitable solvent (e.g., methanol, acetone), collecting the rinsate as
hazardous waste.

Glassware Decontamination:

Glassware that has come into contact with the compound must be decontaminated before
being washed for reuse.

Perform a triple rinse with a suitable organic solvent (e.g., methanol or acetone).

Crucially, the first two rinses (rinsate) must be collected and disposed of as halogenated
hazardous waste.[6] Do not pour this down the drain.[1][12]

After the triple rinse, the glassware can be washed according to standard laboratory
procedures.

Final Disposal Logistics

The final step involves transferring the accumulated waste to a licensed disposal facility. This

process is almost always managed through your institution's Environmental Health and Safety
(EHS) department.

Contact EHS: Once your waste container is nearing capacity (e.g., 80% full) or reaches the
regulatory storage time limit (e.g., 90 days), contact your EHS office to schedule a waste
pickup.[6]
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o Documentation: Complete all required waste pickup forms accurately. This documentation is
essential for tracking the waste from "cradle to grave" as mandated by regulations.

» Safe Transfer: Ensure the container is clean on the outside and securely sealed before the

scheduled pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from initial preparation

to final handoff for disposal.
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Caption: Workflow for the safe disposal of 2,5-Dibromo-3-methoxypyridine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1389993?utm_src=pdf-body-img
https://www.benchchem.com/product/b1389993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1389993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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